Cas no 1337-30-0 (Sorbitan laurate)

• Product name: Sorbitan laurate
• CAS No: 1337-30-0
• MF: C₁₈H₃₄O₆
• MW: 346.458966732025
• CID: 166853
• PubChem ID: 11645942

Sorbitan laurate Chemical and Physical Properties

Names and Identifiers

• Sorbitan laurate
• (1R)-1-[(2S,3R,4S)-3,4-DIHYDROXYOXOLAN-2-YL]-2-HYDROXYETHYL DODECANOATE
• [(1R)-1-[(2S,3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl] dodecanoate
• 1337-30-0
• SCHEMBL3834
• 165406-28-0
• AKOS015999580
• (R)-1-((2S,3R,4S)-3,4-Dihydroxytetrahydrofuran-2-yl)-2-hydroxyethyl dodecanoate

• Inchi： InChI=1S/C18H34O6/c1-2-3-4-5-6-7-8-9-10-11-16(21)23-13-15(20)18-17(22)14(19)12-24-18/h14-15,17-20,22H,2-13H2,1H3/t14-,15?,17+,18+/m0/s1
• InChI Key： LWZFANDGMFTDAV-WYDSMHRWSA-N
• SMILES： CCCCCCCCCCCC(OCC([C@H]1OC[C@H](O)[C@H]1O)O)=O

Computed Properties

• Exact Mass: 346.23600
• Monoisotopic Mass: 346.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 516.121 °C at 760 mmHg
• Flash Point: 176.947 °C
• PSA: 96.22000
• LogP: 1.93200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters